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Compound of Interest

Compound Name: Diphenylborinic acid

CAS No.: 2622-89-1

Cat. No.: B1205314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diphenylborinic acid (CAS

No. 2622-89-1), also known as Hydroxydiphenylborane. It details the compound's chemical and

physical properties, synthesis, applications in organic chemistry, potential biological

significance, and safety protocols. The information is curated for professionals in research and

development.

Chemical and Physical Properties
Diphenylborinic acid is an organoboron compound featuring two phenyl groups and a

hydroxyl group attached to a central boron atom. It is typically a white, crystalline solid at room

temperature.[1][2] Its stability under normal conditions makes it a versatile reagent in various

chemical transformations.[1]

Table 1: Physical and Chemical Properties of Diphenylborinic Acid
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Property Value Reference(s)

CAS Number 2622-89-1 [1][3][4]

Molecular Formula C₁₂H₁₁BO [1][3][5]

Molecular Weight 182.03 g/mol [3][5][6]

Appearance White powder / solid [1][7]

Melting Point 57.5 °C [1][3][4][5]

Boiling Point 312.6 °C at 760 mmHg [1][3][4][5]

Density 1.06 - 1.074 g/cm³ [3][4]

Flash Point 142.8 °C [1][3][4]

Vapor Pressure 0.000224 mmHg at 25°C [1][3]

Refractive Index 1.578 [1][3]

pKa (Predicted) 9.00 ± 0.53 [1][3][5]

InChI Key
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[8]

Synthesis and Handling
The synthesis of Diphenylborinic acid can be approached through various organometallic

routes. A common and reliable method involves the preparation of a stable precursor, the

ethanolamine ester of diphenylborinic acid, which can be easily hydrolyzed to yield the final

product when needed.[9] This method is advantageous for storage, as the ester is more stable

than the acid itself.[9]

This protocol is based on the principle of forming a stable amino alcohol ester, which is then

hydrolyzed.[9]

Materials:
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Phenylmagnesium bromide (Grignard reagent)

Trimethyl borate

Ethanolamine

Methanol

1M Hydrochloric acid

Diethyl ether

Anhydrous Magnesium Sulfate (MgSO₄)

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Ester Formation: The ethanolamine ester of diphenylborinic acid is prepared according to

the procedure described by Letsinger and Remes, which involves the reaction of a phenyl

Grignard reagent with a borate ester followed by treatment with ethanolamine.[9]

Hydrolysis: Dissolve the purified ethanolamine ester of diphenylborinic acid in a minimal

amount of methanol.

With agitation, add 1M hydrochloric acid to hydrolyze the ester.

Extraction: Extract the resulting water-insoluble Diphenylborinic acid with diethyl ether.

Drying and Isolation: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and

carefully remove the solvent under reduced pressure to yield Diphenylborinic acid. The

product should be stored under vacuum.[9]
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Caption: Synthesis workflow for Diphenylborinic Acid via a stable ester.

Applications in Organic Synthesis
Diphenylborinic acid and its derivatives are valuable reagents in organic synthesis, primarily

for the formation of carbon-carbon and carbon-heteroatom bonds.

Boronic acids are cornerstone reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions, which form C-C bonds between aryl groups.[1] While boronic acids are more

common, borinic acids can also participate in these transformations. The reaction is

fundamental in the synthesis of complex organic molecules, including pharmaceuticals and

advanced materials.[1]

This is a generalized procedure for a palladium-catalyzed Suzuki coupling reaction.[7][10]

Materials:
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Aryl Halide (e.g., 4-Bromoacetophenone)

Diphenylborinic Acid

Palladium(II) Acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Aqueous Sodium Carbonate (2M)

n-Propanol

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

In a three-necked flask equipped with a condenser and nitrogen inlet, combine the aryl

halide (1.0 eq), Diphenylborinic acid (or its corresponding boronic acid, ~1.1 eq), and n-

propanol.

Stir the mixture for 15 minutes to dissolve the solids.

Add the palladium acetate catalyst (~0.003 eq), triphenylphosphine (~0.01 eq), and 2M

aqueous sodium carbonate (~1.3 eq).[7]

Heat the mixture to reflux under a nitrogen atmosphere for approximately 1-2 hours,

monitoring the reaction by TLC.[7]

Upon completion, cool the reaction mixture and perform an appropriate workup, typically

involving extraction with an organic solvent (e.g., ethyl acetate), washing with brine, drying,

and purification by column chromatography or recrystallization.[10]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diphenylborinic acid can also serve as a catalyst in the hydroboration of alkenes, a reaction

that adds a hydroboron group across a double bond.[1] Subsequent oxidation yields an

alcohol, typically with anti-Markovnikov regioselectivity, where the hydroxyl group adds to the

less substituted carbon.[11][12][13][14]

Biological Activity and Signaling Pathways
While direct studies on the signaling pathways affected by Diphenylborinic acid are limited,

extensive research on its close derivatives provides significant insight into its potential

biological roles, particularly in modulating intracellular calcium signaling.
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The ethanolamine ester of Diphenylborinic acid, 2-Aminoethoxydiphenyl borate (2-APB), is a

widely studied pharmacological agent.[15] 2-APB is known as a membrane-permeable

modulator of Store-Operated Calcium Entry (SOCE), a critical process for refilling intracellular

calcium stores and sustaining calcium signaling.[16][17]

The SOCE pathway is initiated by the depletion of calcium from the endoplasmic reticulum

(ER). This depletion is sensed by STIM proteins in the ER membrane, which then translocate

and activate Orai channels in the plasma membrane, leading to an influx of extracellular Ca²⁺.

[17] 2-APB is known to inhibit IP₃ receptors and Orai channels, thereby blocking this influx and

modulating a vast array of downstream cellular processes, including gene expression,

proliferation, and migration.[15][16] Given that 2-APB is a direct derivative, it is plausible that

Diphenylborinic acid could serve as a scaffold for developing more potent and selective

modulators of this pathway.

Furthermore, a related but simpler compound, phenylboronic acid, has been shown to inhibit

cancer cell migration by decreasing the activity of Rho family GTP-binding proteins (RhoA,

Rac1, and Cdc42).[8]
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Caption: Inhibition of the Store-Operated Calcium Entry (SOCE) pathway by 2-APB.

Safety and Handling
Diphenylborinic acid is considered a hazardous chemical and should be handled with

appropriate safety precautions in a laboratory setting.[3][4]

Table 2: GHS Hazard Information
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Hazard Class Category Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[3][6]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[3][4][6]

Serious Eye

Damage/Irritation
1-2A

H318/H319: Causes

serious eye

damage/irritation

[3][4][6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3][4][6]

Handling and Storage:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[4]

Handling: Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.[4][18]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents, acids, and bases.[5][7]

Suppliers
Diphenylborinic acid (CAS 2622-89-1) is available from various chemical suppliers. Purity

levels are typically around 98%. When sourcing, it is recommended to request a certificate of

analysis to confirm identity and purity.

Potential Suppliers:

Sigma-Aldrich[18]
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Thermo Fisher Scientific (Acros Organics)[19][20]

LookChem[1][3]

Chemsrc[4]

ChemicalBook[5]

Ambeed[21]

Hebei Sankai Chemical Technology Co., Ltd[7]

JHECHEM CO LTD[16]

Shanghai Nianxing Industrial Co., Ltd[4]

Dayang Chem (Hangzhou) Co., Ltd.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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